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Compound of Interest

Compound Name: N-Desmethyl imatinib-d4

Cat. No.: B12367274

An In-depth Technical Guide to N-Desmethyl Imatinib-d4

This technical guide provides comprehensive information on N-Desmethyl imatinib-d4, a
deuterated analog of the major active metabolite of Imatinib. It is intended for researchers,
scientists, and drug development professionals utilizing this compound as an internal standard
in quantitative bioanalytical assays.

Product Information and Physical Properties

N-Desmethyl imatinib-d4 is primarily used as an internal standard for the quantification of N-
Desmethyl imatinib in biological samples by liquid chromatography-mass spectrometry (LC-
MS) or gas chromatography-mass spectrometry (GC-MS).[1] Its physical and chemical
properties are summarized below.
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Property Value Reference
N-(4-Methyl-3-((4-(pyridin-3-

lpyrimidin-2-

Chemical Name yhpy , _ _ [1]
yl)amino)phenyl)-4-(piperazin-
1-ylmethyl)benzamide-d4
Norimatinib-d4, N-Desmethyl

Synonyms [2]
Gleevec-d4

Molecular Formula C2sH25DaN-7O [1]

Molecular Weight 483.60 g/mol [1]

CAS Number 404844-02-6 (Unlabeled) [1]

Appearance Off-White to Dark Yellow Solid [3]

Purity 295% - 98.78% (by HPLC) [1][3]

- Soluble in DMSO and

Solubility [4]
Methanol.

Storage Conditions Long-term storage at 2-8°C. [1]

Biological Context and Mechanism of Action

N-Desmethyl imatinib is the principal active metabolite of Imatinib, a tyrosine kinase inhibitor

used in the treatment of chronic myeloid leukemia (CML) and other cancers.[5] Imatinib is

metabolized in the liver primarily by the cytochrome P450 enzyme CYP3A4 to form N-

Desmethyl imatinib.[5] This metabolite exhibits a similar in vitro potency against the Bcr-Abl

tyrosine kinase as the parent drug, Imatinib.[5]

The Bcr-Abl oncoprotein is a constitutively active tyrosine kinase that drives the proliferation of
leukemia cells. Imatinib and its N-desmethyl metabolite bind to the ATP binding site of the Bcr-
Abl kinase domain, inhibiting its activity and blocking downstream signaling pathways that lead
to cell proliferation and survival.

Metabolic Pathway of Imatinib

The following diagram illustrates the metabolic conversion of Imatinib to N-Desmethyl imatinib.
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Metabolism of Imatinib to N-Desmethyl Imatinib by CYP3A4.

Bcr-Abl Signaling Pathway Inhibition

The diagram below depicts the Bcr-Abl signaling pathway and the inhibitory action of N-
Desmethyl imatinib.
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Inhibition of the Bcr-Abl signaling pathway by N-Desmethyl Imatinib.
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Experimental Protocols

N-Desmethyl imatinib-d4 is the ideal internal standard for the quantification of N-Desmethyl
imatinib in biological matrices due to its similar chemical and physical properties, which
ensures it behaves similarly during sample preparation and analysis, correcting for variability.

Quantification of N-Desmethyl Imatinib in Human
Plasma by LC-MS/MS

This protocol is adapted from established methods for the analysis of Imatinib and its
metabolites.[6]

3.1.1. Materials and Reagents

N-Desmethyl imatinib-d4 (Internal Standard)

e N-Desmethyl imatinib (Reference Standard)

e Human Plasma (blank)

e Methanol (LC-MS grade)

e Formic Acid (LC-MS grade)

e Ammonium Acetate (LC-MS grade)

o Ultrapure Water

3.1.2. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

o Stock Solutions: Prepare stock solutions of N-Desmethyl imatinib and N-Desmethyl
imatinib-d4 in methanol at a concentration of 1 mg/mL.

o Working Solutions: Prepare serial dilutions of the N-Desmethyl imatinib stock solution in 50%
methanol to create working solutions for calibration standards and quality control (QC)
samples. Prepare a working solution of N-Desmethyl imatinib-d4 in 50% methanol at a
suitable concentration (e.g., 100 ng/mL).
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Calibration Standards: Spike blank human plasma with the appropriate working solutions of
N-Desmethyl imatinib to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100,
500, 1000 ng/mL).

Quality Control Samples: Prepare QC samples in blank human plasma at low, medium, and
high concentrations.

3.1.3. Sample Preparation

To 100 pL of plasma sample (calibration standard, QC, or unknown), add 25 pL of the N-
Desmethyl imatinib-d4 internal standard working solution.

Add 300 pL of methanol to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions
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Parameter Value

High-Performance Liquid Chromatography
LC System

System

C18 reverse-phase column (e.g., 4.6 x 100 mm,
Column

2.4 um)

) Methanol:Water (55:45, v/v) with 0.1% formic

Mobile Phase ) )

acid and 0.2% ammonium acetate
Flow Rate 0.7 mL/min
Injection Volume 10 uL

MS System

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

MRM Transitions

N-Desmethyl imatinib: m/z 480 —» 394N-
Desmethyl imatinib-d4: m/z 484 - 398
(predicted)

Note: The exact m/z transition for N-Desmethyl imatinib-d4 should be confirmed

experimentally.

Bioanalytical Method Validation Workflow

The following workflow outlines the key steps for validating the bioanalytical method according

to regulatory guidelines.
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Workflow for bioanalytical method validation.

Data and Specifications

Quantitative data and specifications for N-Desmethyl imatinib-d4 are provided by the
manufacturer and should be confirmed with the Certificate of Analysis (CoA).

Parameter Specification

Purity (HPLC) >95%

Identity (NMR, MS) Conforms to structure
Deuterium Incorporation Typically 298%
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A representative Certificate of Analysis for the non-deuterated N-Desmethyl imatinib indicates
the expected quality control tests.[3] Researchers should obtain the specific CoA for the lot of
N-Desmethyl imatinib-d4 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Desmethyl imatinib-d4 product information and data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12367274#n-desmethyl-imatinib-d4-product-
information-and-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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